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Compound of Interest

Compound Name: Phenol-d5

Cat. No.: B121304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

Phenol-d5. Given the limited availability of specific toxicological data for the deuterated

compound, this document leverages the extensive data available for its non-deuterated

analogue, phenol, as a primary reference. The hazard classifications for Phenol-d5 are

identical to those of phenol, indicating that its toxicological properties are considered

equivalent.

Core Safety and Hazard Information
Phenol-d5 is classified as a hazardous substance with significant health risks. It is toxic if

swallowed, in contact with skin, or if inhaled.[1][2][3] It causes severe skin burns and eye

damage, is suspected of causing genetic defects, and may cause damage to organs through

prolonged or repeated exposure.[1][2][3]
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Category Code Statement

Hazard H301+H311+H331
Toxic if swallowed, in contact

with skin or if inhaled.[1][2]

H314
Causes severe skin burns and

eye damage.[1][2][3]

H341
Suspected of causing genetic

defects.[1][2][3]

H373

May cause damage to organs

through prolonged or repeated

exposure.[1][2][3]

H411
Toxic to aquatic life with long

lasting effects.[3]

Precautionary P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[2][3]

P270
Do not eat, drink or smoke

when using this product.[4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2][3]

P302+P352
IF ON SKIN: Wash with plenty

of water.[4]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[4]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]
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P310
Immediately call a POISON

CENTER/doctor.[2][4]

Quantitative Data
The following tables summarize the physical, chemical, and toxicological properties of Phenol-
d5 and its non-deuterated analogue, phenol.

Physical and Chemical Properties of Phenol-d5
Property Value

Molecular Formula C₆D₅OH

Molecular Weight 99.14 g/mol [5]

Appearance Crystals[5]

Melting Point 40-42 °C[5]

Boiling Point 182 °C[5]

Density 1.127 g/mL at 25 °C[5]

Flash Point 79 °C (closed cup)[5]

Acute Toxicity Data (Phenol)
Specific LD50/LC50 data for Phenol-d5 is not readily available. The following data for phenol is

provided as a reference.

Route Species LD50 Value Reference

Oral Rat 340 - 650 mg/kg [6]

Oral Rabbit 420 mg/kg [6]

Oral Mouse 282 - 427 mg/kg [6]

Dermal Rat 669 mg/kg [1]

Dermal Rabbit 850 - 1400 mg/kg [1][7]
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Experimental Protocols
Detailed methodologies for key toxicological assessments of phenol are summarized below.

These protocols are representative of the types of studies used to determine the acute toxicity

of phenolic compounds.

Oral LD50 Study in Rats (Adapted from Deichmann &
Witherup, 1944)

Objective: To determine the median lethal dose (LD50) of phenol following oral

administration in rats.

Test Substance: Phenol, administered as an aqueous solution.

Animal Model: Wistar rats.

Methodology:

Rats were fasted prior to dosing.

Phenol was administered via oral gavage in various concentrations.[8]

Animals were observed for clinical signs of toxicity, including muscle twitching, tremors,

loss of coordination, and convulsions.[6]

The number of mortalities within a specified observation period (e.g., 24 hours to 14 days)

was recorded for each dose group.[6]

The LD50 was calculated using appropriate statistical methods.

Dermal LD50 Study in Rabbits (Adapted from Flickinger,
1976)

Objective: To determine the single-dose LD50 for skin penetration of phenol in rabbits.

Test Substance: Phenol.

Animal Model: Male albino rabbits.
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Methodology:

The hair on the backs of the rabbits was clipped.

Phenol was applied to both abraded and intact skin and held in contact for up to 24 hours.

[1]

The application site was observed for local effects such as irritation, erythema, and

necrosis.

Animals were monitored for systemic toxicity and mortality over a 14-day observation

period.[7]

The dermal LD50 was estimated based on the observed mortality rates at different dose

levels.[1]

Mandatory Visualizations
Phenol-d5 Handling and Emergency Response Workflow
The following diagram illustrates the logical workflow for safely handling Phenol-d5, from

preparation to emergency response.
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Phenol-d5 Handling and Emergency Response Workflow

Preparation

Handling

Emergency Procedures

Review SDS and SOPs

Assemble PPE:
- Chemical-resistant gloves (neoprene or butyl rubber)

- Safety goggles and face shield
- Lab coat and apron

Ensure access to emergency equipment:
- Eyewash station
- Safety shower

- Polyethylene glycol (PEG) for decontamination

Work in a certified chemical fume hood

Proceed to handling

Avoid inhalation of dust and vapors

Prevent skin and eye contact

Store in a cool, dry, well-ventilated area away from incompatible materials

Skin Contact:
- Immediately remove contaminated clothing.

- Flush with copious amounts of water for at least 15 minutes.
- Apply polyethylene glycol (PEG) if available.

In case of spill or exposure

Eye Contact:
- Immediately flush with water for at least 15 minutes.

- Seek immediate medical attention.

Inhalation:
- Move to fresh air.

- Seek immediate medical attention.

Ingestion:
- Do NOT induce vomiting.

- Seek immediate medical attention.

Click to download full resolution via product page

Caption: Workflow for the safe handling and emergency response for Phenol-d5.
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Putative Signaling Pathways in Phenol-Induced Toxicity
Phenol exerts its toxicity through multiple mechanisms. At a cellular level, it is known to

denature proteins and disrupt cell membranes. Furthermore, studies on phenolic compounds

suggest the involvement of specific signaling pathways in mediating their cytotoxic effects.

Putative Signaling Pathways in Phenol-Induced Toxicity

Exposure

Metabolism Cellular Toxicity Mechanisms

Phenol-d5 Exposure

Cytochrome P450 (e.g., CYP2E1) Glucuronidation &
Sulfonation

Cell Membrane Damage &
Protein Denaturation

MAPK Pathway Activation
(e.g., JNK, p38)

Reactive Metabolites &
Conjugated Products

Urinary Excretion

Caspase Cascade Activation

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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